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Compound of Interest

Compound Name: Sumilizer GP

CAS No.: 203255-81-6

Cat. No.: B1609375

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing

Sumilizer GP to enhance the long-term heat aging performance of polymeric materials.

Frequently Asked Questions (FAQs)
Q1: What is Sumilizer GP and what is its primary function?

A1: Sumilizer GP is a high-performance, hybrid-type antioxidant developed by Sumitomo

Chemical.[1] Its unique molecular structure incorporates both a hindered phenolic moiety and a

phosphite moiety, allowing it to function as both a primary and a secondary antioxidant.[2] This

dual functionality provides excellent stabilization to polymers during high-temperature

processing and enhances their long-term heat aging resistance.[1][2]

Q2: How does Sumilizer GP protect polymers from heat-induced degradation?

A2: Sumilizer GP employs a two-pronged approach to inhibit thermal degradation. The

phenolic component acts as a primary antioxidant by scavenging and neutralizing free radicals,

which are highly reactive species that can initiate and propagate polymer chain degradation.
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The phosphite component functions as a secondary antioxidant by decomposing

hydroperoxides, which are unstable byproducts of oxidation that can break down and generate

more free radicals. This synergistic mechanism effectively interrupts the auto-oxidation cycle of

polymers.

Q3: In which polymers is Sumilizer GP typically used and at what concentrations?

A3: Sumilizer GP is compatible with a range of polymers, including but not limited to

Polypropylene (PP), Polystyrene (PS), Polycarbonate (PC), Polyamide (PA), and Linear Low-

Density Polyethylene (L-LDPE).[1] Recommended dosage levels typically range from 500 to

2000 ppm, depending on the polymer type, processing conditions, and desired level of long-

term thermal stability. For instance, in L-LDPE, a dosage of 500-2000 ppm is recommended,

while for BOPP (Biaxially Oriented Polypropylene), the suggested range is 500-1500 ppm.[1]

Q4: What are the key advantages of using Sumilizer GP over conventional antioxidant

systems?

A4: Sumilizer GP offers several advantages, including:

Excellent process stabilization, particularly at elevated temperatures.[1][3]

Reduced loading levels are needed to achieve desired performance, which can be cost-

effective.[4]

Prevention of "Fish-Eye" gels in films.[1][3]

High compatibility with a variety of resins.[1][3]

Good resistance to hydrolysis.[1][3]

Excellent resistance to discoloration caused by nitrogen oxides (NOx) gas.[1][3]

Troubleshooting Guide
Issue 1: Sub-optimal long-term heat aging performance despite using the recommended

dosage of Sumilizer GP.

Possible Cause: Inadequate dispersion of Sumilizer GP within the polymer matrix.
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Troubleshooting Steps:

Ensure your compounding process (e.g., twin-screw extrusion) is optimized for

distributive and dispersive mixing.

Verify that the processing temperature is sufficient to fully melt and homogenize the

polymer and additive.

Consider using a masterbatch form of Sumilizer GP for improved and more consistent

dispersion.

Possible Cause: Interaction with other additives in the formulation.

Troubleshooting Steps:

Review all components of your formulation. Some fillers or other stabilizers might have

antagonistic effects.

Conduct a systematic study by preparing formulations with and without other additives

to isolate the interaction.

Consult with the suppliers of other additives for compatibility information.

Possible Cause: The chosen dosage is not optimal for the specific grade of the polymer or

the severity of the heat aging conditions.

Troubleshooting Steps:

Perform a dosage optimization study, evaluating a range of Sumilizer GP
concentrations (e.g., 500, 1000, 1500, 2000 ppm).

Analyze key performance indicators such as melt flow rate (MFR), yellowness index

(YI), and retention of mechanical properties after aging at different time intervals.

Issue 2: Discoloration (e.g., yellowing) of the polymer after heat aging.

Possible Cause: The base resin has poor inherent thermal stability.
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Troubleshooting Steps:

Evaluate a control sample of the neat resin (without any additives) under the same heat-

aging conditions to establish a baseline for discoloration.

If the base resin shows significant discoloration, consider using a more thermally stable

grade of the polymer.

Possible Cause: Exposure to environmental factors other than heat, such as UV light or

chemical fumes.

Troubleshooting Steps:

Ensure that the heat aging is performed in a controlled environment, shielded from UV

light and reactive gases unless they are part of the experimental design.

Sumilizer GP has good resistance to NOx gas discoloration, but other factors could be

at play.[1][3]

Issue 3: Changes in melt flow rate (MFR) beyond acceptable limits after heat aging.

Possible Cause: Significant chain scission or cross-linking of the polymer.

Troubleshooting Steps:

An increase in MFR typically indicates chain scission, while a decrease suggests cross-

linking.

Adjusting the concentration of Sumilizer GP can help to mitigate these changes. An

increased level of Sumilizer GP can more effectively control molecular breakage.[4]

Evaluate the MFR at different stages of the heat aging process to understand the

kinetics of degradation.

Quantitative Data on Performance
The following table provides an illustrative example of the expected performance of

Polypropylene (PP) stabilized with varying levels of Sumilizer GP after long-term heat aging at
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150°C. Actual results may vary based on the specific grade of PP, processing conditions, and

exact testing protocols.

Sumilizer GP
Concentration
(ppm)

Aging Time at
150°C (hours)

Melt Flow Rate
(g/10 min)

Yellowness
Index (YI)

Tensile
Strength
Retention (%)

0 (Control) 0 5.0 2.5 100

0 (Control) 200 25.0 30.0 40

500 0 5.1 2.6 100

500 200 12.5 15.0 85

1000 0 5.0 2.5 100

1000 200 8.0 8.0 95

1500 0 5.0 2.4 100

1500 200 6.5 5.0 98

Experimental Protocols
Key Experiment: Evaluation of Long-Term Heat Aging Performance of Polymers Stabilized with

Sumilizer GP

This protocol is based on the principles outlined in ASTM D3045 - Standard Practice for Heat

Aging of Plastics Without Load.

1. Materials and Equipment:

Polymer resin (e.g., Polypropylene)

Sumilizer GP

Compounding equipment (e.g., twin-screw extruder)

Injection molding machine or compression press for specimen preparation
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Forced-air convection oven with precise temperature control

Testing equipment for relevant properties (e.g., MFR tester, colorimeter, universal testing

machine)

Calipers for dimensional measurements

Personal protective equipment (gloves, safety glasses)

2. Procedure:

Step 1: Compounding

Dry the polymer resin according to the manufacturer's recommendations.

Prepare different formulations by dry blending the polymer with varying concentrations of

Sumilizer GP (e.g., 0, 500, 1000, 1500 ppm).

Melt compound each formulation using a twin-screw extruder with an optimized

temperature profile and screw design to ensure thorough mixing.

Pelletize the extrudate for each formulation.

Step 2: Specimen Preparation

Dry the compounded pellets.

Prepare test specimens of the required dimensions for each property to be evaluated

(e.g., tensile bars, color plaques) using injection molding or compression molding.

Condition the specimens at standard laboratory conditions (e.g., 23°C and 50% relative

humidity) for at least 40 hours.

Step 3: Initial Property Measurement (Time = 0)

For each formulation, measure and record the initial properties of the un-aged specimens.

This includes melt flow rate, yellowness index, tensile strength, elongation at break, etc.
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Step 4: Heat Aging

Place the specimens in a forced-air convection oven preheated to the desired aging

temperature (e.g., 150°C).

Ensure adequate spacing between specimens to allow for uniform air circulation.

Age the specimens for predetermined time intervals (e.g., 50, 100, 200, 500 hours).

Step 5: Post-Aging Property Measurement

At each time interval, remove a set of specimens from the oven.

Allow the specimens to cool to room temperature and then re-condition them under

standard laboratory conditions for at least 40 hours.

Measure and record the properties of the aged specimens.

3. Data Analysis:

For each formulation, plot the change in each property as a function of aging time.

Compare the performance of the different Sumilizer GP concentrations against the

unstabilized control.

Determine the concentration of Sumilizer GP that provides the optimal balance of

performance and cost for your application.

Visualizations
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Caption: Antioxidant mechanism of Sumilizer GP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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